Cas no 1351598-52-1 (N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide
• CAS No: 1351598-52-1
• MF: C₁₆H₁₇FN₂O₃S
• MW: 336.381186246872
• CID: 5908933
• PubChem ID: 71782402
• Update Time: 2025-05-20

N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-N'-(2-hydroxy-2-thiophen-2-ylpropyl)oxamide
• 1351598-52-1
• F5857-7803
• AKOS024524864
• VU0525840-1
• N1-(4-fluorobenzyl)-N2-(2-hydroxy-2-(thiophen-2-yl)propyl)oxalamide
• N'-[(4-fluorophenyl)methyl]-N-[2-hydroxy-2-(thiophen-2-yl)propyl]ethanediamide
• N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide

• Inchi： 1S/C16H17FN2O3S/c1-16(22,13-3-2-8-23-13)10-19-15(21)14(20)18-9-11-4-6-12(17)7-5-11/h2-8,22H,9-10H2,1H3,(H,18,20)(H,19,21)
• InChI Key： IWVXXEWFEKALDT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NCC(O)(C1SC=CC=1)C)=O

Computed Properties

• Exact Mass: 336.09439174g/mol
• Monoisotopic Mass: 336.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide

N'-(4-Fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide (CAS No. 1351598-52-1): A Comprehensive Overview

N'-(4-Fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide (CAS No. 1351598-52-1) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including as a lead compound in drug discovery and as a building block in the synthesis of more complex molecules.

The molecular structure of N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide is composed of a central diamide moiety, a fluorinated phenyl group, and a thiophene ring. These functional groups contribute to the compound's diverse chemical properties and biological activities. The presence of the fluorine atom in the phenyl ring can enhance the lipophilicity and metabolic stability of the molecule, while the thiophene ring provides additional aromaticity and potential for π-π interactions with biological targets.

Recent studies have explored the potential of N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry into host cells and blocking viral protein synthesis. These findings suggest that N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide could be developed into a novel class of antiviral drugs.

The pharmacokinetic properties of N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide have also been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it shows low toxicity in preclinical studies, making it a safe option for further development.

The synthetic route to N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-yl)propylethanediamide involves several steps, including the formation of the diamide moiety from appropriate amine and carboxylic acid precursors, followed by functionalization with the fluorinated phenyl and thiophene groups. The synthetic process is well-documented in the literature and can be optimized for large-scale production.

In conclusion, N'-(4-fluorophenyl)methyl-N-2-hydroxy-2-(thiophen-2-y l)propylethanediamide (CAS No. 1351598-52-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.